Cas no 76397-37-0 (1,4-Diazocine, 1,4-dibenzoyl-1,4-dihydro-)

• Product Name: 1,4-Diazocine, 1,4-dibenzoyl-1,4-dihydro-
• CAS No: 76397-37-0
• MF: C₂₀H₁₆N₂O₂
• MW: 316.353244781494
• CID: 537863
• PubChem ID: 12641449
• Update Time: 2025-04-19

1,4-Diazocine, 1,4-dibenzoyl-1,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazocine, 1,4-dibenzoyl-1,4-dihydro-
• (4-benzoyl-1,4-diazocin-1-yl)-phenylmethanone
• 76397-37-0
• DTXSID30505371
• (1,4-Diazocine-1,4-diyl)bis(phenylmethanone)

• Inchi： 1S/C20H16N2O2/c23-19(17-9-3-1-4-10-17)21-13-7-8-14-22(16-15-21)20(24)18-11-5-2-6-12-18/h1-16H/b13-7-,14-8-,16-15-
• InChI Key： ORYMFAZIDYVBQJ-HNPZLRBASA-N
• SMILES： O=C(C1C=CC=CC=1)N1C=CC=CN(C(C2C=CC=CC=2)=O)C=C1 |c:10,12,24|

Computed Properties

• Exact Mass: 316.121177757g/mol
• Monoisotopic Mass: 316.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44Ų